Cas no 877630-11-0 (N-(4-acetamidophenyl)-2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)acetamide)

• Product Name: N-(4-acetamidophenyl)-2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)acetamide
• CAS No: 877630-11-0
• MF: C₁₅H₁₄N₆O₃S
• MW: 358.375060558319
• CID: 6432677
• PubChem ID: 135831489
• Update Time: 2025-07-19

N-(4-acetamidophenyl)-2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetamidophenyl)-2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)acetamide
• F2503-0064
• MLS001235323
• SR-01000019909-1
• HMS3008P10
• 877630-11-0
• AKOS024653444
• AB00687464-01
• N-(4-acetamidophenyl)-2-[(4-oxo-1,5-dihydropyrazolo[3,4-d]pyrimidin-6-yl)sulfanyl]acetamide
• SMR000808242
• N-(4-acetamidophenyl)-2-((4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)acetamide
• CHEMBL1315080
• SR-01000019909
• Acetamide, N-[4-(acetylamino)phenyl]-2-[(4,5-dihydro-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio]-

• Inchi： 1S/C15H14N6O3S/c1-8(22)17-9-2-4-10(5-3-9)18-12(23)7-25-15-19-13-11(6-16-21-13)14(24)20-15/h2-6H,7H2,1H3,(H,17,22)(H,18,23)(H2,16,19,20,21,24)
• InChI Key： DXUYPBOUTDESCG-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(NC(C)=O)C=C1)(=O)CSC1NC(=O)C2C=NNC=2N=1

Computed Properties

• Exact Mass: 358.08480950g/mol
• Monoisotopic Mass: 358.08480950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 154Ų

Experimental Properties

• Density: 1.61±0.1 g/cm3(Predicted)
• pka: 10?+-.0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on N-(4-acetamidophenyl)-2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)acetamide

Comprehensive Analysis of N-(4-acetamidophenyl)-2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)acetamide (CAS 877630-11-0)

The compound N-(4-acetamidophenyl)-2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)acetamide, identified by its CAS number 877630-11-0, is a sophisticated heterocyclic molecule that has garnered significant attention in medicinal chemistry and pharmaceutical research. This molecule combines a pyrazolo[3,4-d]pyrimidine core with an acetamide moiety, making it a promising candidate for various therapeutic applications. Its unique structure and functional groups contribute to its potential as a modulator of biological pathways, particularly in the context of enzyme inhibition and signal transduction.

Recent studies have highlighted the growing interest in pyrazolo[3,4-d]pyrimidine derivatives due to their diverse pharmacological properties. Researchers are particularly intrigued by their role in targeting kinase enzymes, which are critical in diseases such as cancer and inflammatory disorders. The sulfanyl linkage in this compound further enhances its ability to interact with biological targets, offering a unique mechanism of action. This has led to a surge in searches for "pyrazolo[3,4-d]pyrimidine derivatives" and "kinase inhibitors" in scientific databases and AI-driven research tools.

From a synthetic chemistry perspective, the preparation of N-(4-acetamidophenyl)-2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)acetamide involves multi-step reactions, including condensation and sulfuration processes. The compound's purity and stability are crucial for its application in drug discovery, prompting researchers to explore advanced analytical techniques such as HPLC and mass spectrometry for characterization. These methods ensure the compound meets the stringent requirements of preclinical studies.

The therapeutic potential of this compound is further underscored by its structural similarity to known ATP-competitive inhibitors. This feature makes it a valuable tool for studying protein-ligand interactions and designing next-generation therapeutics. Online forums and research platforms frequently discuss "how to synthesize pyrazolo[3,4-d]pyrimidine" and "applications of sulfanyl acetamide derivatives," reflecting the compound's relevance in contemporary science.

In addition to its pharmacological applications, CAS 877630-11-0 is also of interest in material science. Its conjugated system and electron-rich heterocycles make it a candidate for organic semiconductors and photovoltaic materials. This dual utility aligns with the increasing demand for multifunctional compounds in both biomedical and technological fields. Searches for "heterocyclic compounds in material science" and "organic electronics" often intersect with discussions about this molecule.

To summarize, N-(4-acetamidophenyl)-2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)acetamide represents a versatile and highly studied compound with broad applications. Its intricate structure and functional diversity make it a focal point for researchers exploring drug discovery, enzyme modulation, and advanced materials. As scientific inquiries continue to evolve, this compound is poised to remain at the forefront of innovation in chemistry and biology.